Cas no 2098026-68-5 ((1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2098026-68-5
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5724291
• PubChem ID: 121213343
• Update Time: 2025-06-07

(1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-fluoroethyl)-3-pyridin-4-ylpyrazol-4-yl]methanol
• F2198-4837
• 2098026-68-5
• (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol
• AKOS026723809
• 1H-Pyrazole-4-methanol, 1-(2-fluoroethyl)-3-(4-pyridinyl)-

• Inchi： 1S/C11H12FN3O/c12-3-6-15-7-10(8-16)11(14-15)9-1-4-13-5-2-9/h1-2,4-5,7,16H,3,6,8H2
• InChI Key： ZEVPAJCZGUFBJB-UHFFFAOYSA-N
• SMILES： FCCN1C=C(CO)C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 416.9±45.0 °C(Predicted)
• pka: 13.77±0.10(Predicted)

Additional information on (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol

Introduction to (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol and Its Significance in Modern Chemical Biology

(1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol, with the CAS number 2098026-68-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable candidate for further research and development in pharmaceutical applications.

The molecular structure of (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol consists of a pyrazole core substituted with a pyridine group at the 3-position and a 2-fluoroethyl moiety at the 1-position. The presence of the fluoroethyl group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the pyridine ring contributes to the compound's ability to interact with various biological targets, making it a promising scaffold for drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol has shown potential in this area, particularly in its interaction with enzymes such as hexokinase and glyceraldehyde-3-phosphate dehydrogenase (GAPDH). These enzymes are crucial in glycolysis, a key metabolic pathway that is often dysregulated in cancer cells. By inhibiting these enzymes, (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol may help restore normal metabolic balance and potentially reduce tumor growth.

Recent studies have also explored the antimicrobial properties of (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol. The compound has demonstrated activity against various bacterial strains, including those resistant to conventional antibiotics. This is attributed to its ability to disrupt bacterial cell wall synthesis and membrane integrity. The fluorine atom in the structure plays a critical role in enhancing these effects by improving the compound's ability to penetrate bacterial cell membranes.

The synthesis of (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoroethyl group is particularly challenging due to the sensitivity of fluorine-containing compounds. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, enabling further exploration of its biological activities.

In conclusion, (1-(2-fluoroethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)methanol represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a valuable compound for further research and development. As our understanding of metabolic pathways and their role in diseases continues to grow, compounds like this are poised to play a crucial role in the development of novel therapeutic strategies.